5-(5-methoxypyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 5-(5-methoxypyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C15H16N2O/c1-18-13-7-12(9-17-10-13)14-4-2-3-11-8-16-6-5-15(11)14/h2-4,7,9-10,16H,5-6,8H2,1H3
• InChI Key: AUQAXOSXMVTLAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1)C2=CC=CC3=C2CCNC3
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol

Description

5-(5-methoxypyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPIQ and has been extensively studied for its promising biological activities.

Scientific Research Applications

MPIQ has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also shown anti-cancer activity in various cancer cell lines, making it a potential candidate for cancer therapy. Additionally, MPIQ has been studied for its potential use as a fluorescent probe for imaging purposes.

Mechanism of Action

The mechanism of action of MPIQ is not fully understood, but it is believed to work by modulating various signaling pathways in cells. It has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which are known to contribute to various diseases. It has also been shown to inhibit the activity of certain proteins involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
MPIQ has shown various biochemical and physiological effects in both in vitro and in vivo studies. It has been shown to reduce oxidative stress and inflammation, which are known to contribute to various diseases. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, MPIQ has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MPIQ has several advantages for lab experiments, including its relatively easy synthesis and purification, and its potential use as a fluorescent probe for imaging purposes. However, MPIQ also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on MPIQ. One area of interest is the development of MPIQ derivatives with improved solubility and bioavailability. Another area of interest is the exploration of MPIQ's potential use in combination with other drugs for cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action of MPIQ and its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

MPIQ can be synthesized through a multi-step process, which involves the reaction of 3,5-dimethoxypyridine with 1,2,3,4-tetrahydroisoquinoline in the presence of a catalyst, followed by various purification steps. The yield and purity of the final product depend on the reaction conditions and purification methods used.